
Physical and chemical characteristics of 4-Ethyl-
2-methoxyphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B7779866 Get Quote

4-Ethyl-2-methoxyphenol: A Technical Guide for
Researchers
An in-depth examination of the physical, chemical, and biological properties of 4-Ethyl-2-
methoxyphenol, a compound of interest for researchers, scientists, and drug development

professionals.

4-Ethyl-2-methoxyphenol, also known as 4-ethylguaiacol, is a phenolic organic compound

that is gaining attention in various scientific fields.[1] This guide provides a comprehensive

overview of its characteristics, synthesis, and potential applications, with a focus on data

relevant to research and development.

Core Physical and Chemical Characteristics
4-Ethyl-2-methoxyphenol is a clear, colorless to light yellow liquid with a characteristic spicy,

smoky, and medicinal odor.[2][3] It is a member of the methoxybenzenes and phenols class of

organic compounds.[2][4] The key physical and chemical properties are summarized in the

tables below for easy reference.
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Property Value Source(s)

Molecular Formula C₉H₁₂O₂ [5][6][7]

Molecular Weight 152.19 g/mol [5][6][8]

Melting Point 15 °C (lit.) [1][2][3][9]

Boiling Point 234-236 °C (lit.) [1][2][6]

Density 1.063 g/mL at 25 °C (lit.) [1][2]

Vapor Pressure 0.017 mmHg @ 25 °C (est.) [5]

Flash Point 107.8 °C [3][9]

Refractive Index n20/D 1.528 (lit.) [2][3]

Solubility and Partition Coefficients
Property Value Source(s)

Water Solubility 693.8 mg/L @ 25 °C (est) [5][10]

Solubility

Soluble in alcohol, dipropylene

glycol. Slightly soluble in

chloroform and methanol.

[3][5][11]

LogP 2.434 (est) [10]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 4-Ethyl-2-
methoxyphenol. Available spectral data includes Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS).

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are available for 4-Ethyl-2-
methoxyphenol, providing detailed information about its molecular structure.[12]

Infrared (IR) Spectroscopy: FTIR spectra are available and can be used to identify the

functional groups present in the molecule.[13][14]
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Mass Spectrometry (MS): GC-MS data is available, which provides information on the

molecular weight and fragmentation pattern of the compound.[15][16]

Synthesis and Purification
While several synthesis routes exist, a common method involves the reaction of ortho-dichloro

ethylphenol with ethyl benzyl disulfonic acid and an aqueous alkali at high temperatures,

followed by methylation.[4] A more contemporary approach utilizes a microreactor for the

reaction between catechol and diethyl carbonate, offering higher efficiency.[1]

A detailed experimental protocol for the purification of 4-Ethyl-2-methoxyphenol has been

developed based on its reaction with calcium ions.

Experimental Protocol: Purification of 4-Ethyl-2-
methoxyphenol via Complexation
This protocol describes a novel method for the extraction and purification of 4-Ethyl-2-
methoxyphenol (EMP) from a mixture by forming a complex with Ca²⁺ ions.[17]

Materials:

4-Ethyl-2-methoxyphenol (EMP)

Calcium hydroxide (Ca(OH)₂)

Deionized water

Ethanol

Microperistaltic pump

Three-necked flask

Magnetic stirrer

Vacuum filtration apparatus

Vacuum oven
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Procedure:

Prepare a saturated solution of Ca(OH)₂ in deionized water in a three-necked flask.

Slowly add the impure EMP solution to the Ca(OH)₂ solution at a constant rate (e.g., 0.8

mmol/min) using a microperistaltic pump while stirring vigorously.

A white flocculent precipitate of the phenol-calcium complex will form.

After the addition is complete, continue stirring for a designated period to ensure complete

reaction.

Collect the solid precipitate by vacuum filtration.

Wash the precipitate alternately with deionized water and ethanol three times to remove

impurities.

Dry the purified complex in a vacuum oven at 60 °C for 12 hours.

The purified EMP can be recovered from the complex by thermal decomposition.
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Purification Workflow

Impure 4-Ethyl-2-methoxyphenol
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Caption: Experimental workflow for the purification of 4-Ethyl-2-methoxyphenol.

Biological Activity and Signaling Pathways
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4-Ethyl-2-methoxyphenol exhibits notable antioxidant properties, which are attributed to its

phenolic structure.[1] Phenolic antioxidants can play a role in cellular defense against oxidative

stress by activating the Nrf2 (NF-E2-related factor 2) signaling pathway, a key regulator of the

antioxidant response.[5]

Generalized Antioxidant Signaling Pathway
The diagram below illustrates the general mechanism by which phenolic compounds, such as

4-Ethyl-2-methoxyphenol, can induce an antioxidant response.
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Caption: Generalized signaling pathway for phenolic antioxidant activity.

Applications in Research and Drug Development
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The antioxidant properties of 4-Ethyl-2-methoxyphenol make it a compound of interest for

studying oxidative stress-related diseases.[17] Its use as a smoke flavoring in the food industry

also highlights its potential as a stable and effective antioxidant in various formulations.[3][4]

Furthermore, its structural similarity to other biologically active phenols suggests potential for

further investigation in drug discovery programs. A related compound, 4-(2-

Methoxyethyl)phenol, is a known intermediate in the synthesis of the beta-blocker Metoprolol,

indicating the potential for this class of compounds in pharmaceutical synthesis.[10]

Safety and Handling
4-Ethyl-2-methoxyphenol is classified as an irritant and is harmful if swallowed.[5][14][18][19]

Appropriate personal protective equipment, including gloves and eye protection, should be

worn when handling this compound.[14][19] It should be stored in a cool, dry, and well-

ventilated place.[9] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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